Cas no 1158680-87-5 (1-(7-Bromo-1H-indazol-1-yl)ethanone)

• Product Name: 1-(7-Bromo-1H-indazol-1-yl)ethanone
• CAS No: 1158680-87-5
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• MDL: MFCD25460308
• CID: 1204966
• PubChem ID: 74788284
• Update Time: 2025-04-20

1-(7-Bromo-1H-indazol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(7-Bromo-1H-indazol-1-yl)ethanone
• Ethanone, 1-(7-bromo-1H-indazol-1-yl)-
• 1-(7-Bromo-1H-indazol-1-yl)ethan-1-one
• 1-(7-BROMOINDAZOL-1-YL)ETHANONE
• CS-0451929
• A893794
• F18620
• 1158680-87-5

• MDL： MFCD25460308
• Inchi： 1S/C9H7BrN2O/c1-6(13)12-9-7(5-11-12)3-2-4-8(9)10/h2-5H,1H3
• InChI Key： OERWCDJFJQROCH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=NN(C(C)=O)C=21

Computed Properties

• Exact Mass: 237.97421
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles